Cas no 187404-67-7 (Thiourea,N,N''-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[N'-butyl-)

• Product Name: Thiourea,N,N''-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[N'-butyl-
• CAS No: 187404-67-7
• MF: C₃₃H₅₀N₄OS₂
• MW: 582.906305789948
• CID: 133580
• PubChem ID: 16218761
• Update Time: 2025-04-19

Thiourea,N,N''-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N''-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[N'-butyl-
• 1-butyl-3-[2,7-ditert-butyl-5-(butylcarbamothioylamino)-9,9-dimethylxanthen-4-yl]thiourea
• Chloride ionophore IV
• Bisthiourea-1
• CHLORIDE IONOPHORE IV SELECTOPHORE
• 2,7-Di-tert-butyl-9,9-dimethyl-4,5-bis(N'-n-butyl-thioureido)xanthene
• HY-D1896
• Chloride ionophore IV, Selectophore(TM)
• AKOS015908772
• J-012066
• 4,5-Bis-[N'-(butyl)thioureido]-2,7-di-tert-butyl-9,9-dimethylxanthene
• 187404-67-7
• MFCD06201021
• 1-Butyl-3-[2,7-di-tert-butyl-5-(3-butyl-thioureido)-9,9-dimethyl-9H-xanthen-4-yl]-thiourea
• CS-0867291
• DTXSID40585028
• SCHEMBL2684597
• N,N'-(2,7-Di-tert-butyl-9,9-dimethyl-9H-xanthene-4,5-diyl)bis[N'-butyl(thiourea)]
• GYGZJHGSLBVTPV-UHFFFAOYSA-N
• DA-62276

• Inchi： 1S/C33H50N4OS2/c1-11-13-15-34-29(39)36-25-19-21(31(3,4)5)17-23-27(25)38-28-24(33(23,9)10)18-22(32(6,7)8)20-26(28)37-30(40)35-16-14-12-2/h17-20H,11-16H2,1-10H3,(H2,34,36,39)(H2,35,37,40)
• InChI Key： GYGZJHGSLBVTPV-UHFFFAOYSA-N
• SMILES： S=C(NCCCC)NC1=CC(=CC2=C1OC1C(=CC(=CC=1C2(C)C)C(C)(C)C)NC(NCCCC)=S)C(C)(C)C

Computed Properties

• Exact Mass: 582.34300
• Monoisotopic Mass: 582.34260458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 597.1°C at 760 mmHg
• Flash Point: 314.9°C
• Refractive Index: 1.596
• PSA: 121.53000
• LogP: 9.81400

Thiourea,N,N''-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[N'-butyl- Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans